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An Objective Comparison of the Boiling Points of Cis- and Trans-2-Butene

This guide provides a detailed comparison of the boiling points of the geometric isomers of 2-

butene: cis-2-butene and trans-2-butene. The analysis is supported by experimental data and

established chemical principles, offering valuable insights for researchers, scientists, and

professionals in drug development and petrochemicals. The isomers, while sharing the same

molecular formula (C₄H₈), exhibit distinct physical properties due to their different spatial

arrangements.[1][2]

Molecular Structure and Polarity
The fundamental difference between cis- and trans-2-butene lies in the orientation of the

methyl groups across the carbon-carbon double bond.[2]

cis-2-Butene: The two methyl groups are positioned on the same side of the double bond.

This arrangement breaks the molecular symmetry. The sp² hybridized carbons of the double

bond are slightly more electronegative than the sp³ hybridized carbons of the methyl groups,

resulting in small bond dipoles. In the cis configuration, these dipoles do not cancel out,

leading to a net molecular dipole moment, which makes cis-2-butene a polar molecule.[3][4]

[5]

trans-2-Butene: The two methyl groups are on opposite sides of the double bond. This

symmetrical arrangement allows the individual bond dipoles to cancel each other out.[2][4]

Consequently, trans-2-butene is a nonpolar molecule.[2][3]
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The presence of a net dipole moment in the cis isomer is the primary reason for the observed

differences in boiling points.[6][7]

Intermolecular Forces and Boiling Point
The boiling point of a substance is determined by the strength of its intermolecular forces;

stronger forces require more energy (and thus a higher temperature) to overcome.[6][8]

In trans-2-butene, which is nonpolar, the only intermolecular forces present are the relatively

weak London dispersion forces.[4]

In cis-2-butene, the molecules are held together by both London dispersion forces and

stronger dipole-dipole interactions due to its polarity.[3][4][8]

Because the combination of London dispersion forces and dipole-dipole interactions in cis-2-
butene is stronger than the London dispersion forces alone in the trans isomer, cis-2-butene
has a higher boiling point.[3][7][9]

Quantitative Data Summary
The physical properties of the 2-butene isomers are summarized in the table below. Note the

higher boiling point of the cis isomer and the higher melting point of the more symmetrical trans

isomer, which can pack more efficiently into a crystal lattice.[10][11]

Property
cis-2-Butene ((Z)-but-2-
ene)

trans-2-Butene ((E)-but-2-
ene)

Boiling Point
3.7 °C (38.7 °F; 276.8 K)[10]

[12]
0.9 °C (33.6 °F; 274.0 K)[10]

Melting Point
-138.9 °C (-218.0 °F; 134.2 K)

[12]

-105.5 °C (-157.9 °F; 167.6 K)

[12]

Molecular Polarity Polar[2][3] Nonpolar[2][3]

Primary Intermolecular Forces
London Dispersion, Dipole-

Dipole[4]
London Dispersion[4]
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Experimental Protocol: Boiling Point Determination
via Thiele Tube
The Thiele tube method is a convenient and accurate technique for determining the boiling

point of a small liquid sample, making it suitable for these low-boiling-point compounds.[13]

Apparatus:

Thiele Tube

Heating oil (e.g., mineral oil)

Thermometer (-10 °C to 100 °C range)

Small sample vial (Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Heat source (Bunsen burner or heating mantle)

Procedure:

Sample Preparation: Fill the small sample vial to about half-full with the 2-butene isomer (in

its liquid state, which requires cooling).[13]

Capillary Tube Insertion: Place the capillary tube into the vial with its open end down.[13]

Assembly: Attach the vial to the thermometer using a small rubber band, ensuring the bottom

of the vial is level with the thermometer bulb.[13]

Heating: Place the assembly into the Thiele tube, which is filled with heating oil to a level

above the side arm. Gently heat the side arm of the Thiele tube. The shape of the tube

promotes oil circulation, ensuring uniform heating.[14]

Observation: As the temperature rises, air trapped in the capillary tube will slowly bubble out.

Upon reaching the boiling point, a continuous and rapid stream of bubbles will emerge from
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the capillary tube.[13]

Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling

point is the temperature at which the stream of bubbles stops and the liquid is just drawn

back into the capillary tube.[13]

Pressure Correction: Record the atmospheric pressure. Since boiling points are pressure-

dependent, the observed value may need to be corrected to standard pressure (760 mm Hg)

using a pressure nomograph if high accuracy is required.[14]

Logical Relationship Diagram
The following diagram illustrates the relationship between molecular geometry, intermolecular

forces, and the resulting boiling points of the 2-butene isomers.

cis-2-Butene trans-2-Butene

Asymmetrical Structure

Net Dipole Moment (Polar)

leads to

Dipole-Dipole Forces +
London Dispersion

results in

Boiling Point Comparison

Stronger IMFs

Symmetrical Structure

No Net Dipole (Nonpolar)

leads to

London Dispersion Forces Only

results in

Weaker IMFs

cis-2-Butene > trans-2-Butene
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Click to download full resolution via product page

Caption: Isomer structure dictates polarity, which determines intermolecular forces and boiling

point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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